
Technical Guide: Physicochemical Properties of
4-(3-Hydroxypropyl)morpholine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(3-Hydroxypropyl)morpholine

Cat. No.: B1295618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a concise summary of the core physicochemical properties of 4-(3-
Hydroxypropyl)morpholine, a chemical compound relevant in various research and

development applications. The data presented herein is compiled from verified chemical

databases and is intended to serve as a quick reference for laboratory and development

professionals.

Core Chemical Data
The fundamental molecular properties of 4-(3-Hydroxypropyl)morpholine are summarized in

the table below. This data is critical for stoichiometric calculations, analytical method

development, and chemical synthesis planning.

Property Value Source(s)

Molecular Formula C₇H₁₅NO₂ [1]

Molecular Weight 145.20 g/mol [1][2]

CAS Number 4441-30-9 [1]
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The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers and properties.
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Caption: Relationship between 4-(3-Hydroxypropyl)morpholine and its core properties.

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula, such as

mass spectrometry or elemental analysis, are standardized procedures and are not detailed in

this document. Researchers should refer to standard analytical chemistry texts for these

methodologies.

Concluding Remarks
The molecular formula and weight are foundational data points for the use of 4-(3-
Hydroxypropyl)morpholine in any research or drug development context. Accurate

application of these values is essential for experimental reproducibility and success.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295618#4-3-hydroxypropyl-morpholine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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